![molecular formula C18H20N4O3 B5679667 2-methyl-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-1H-benzimidazole-5-carboxamide](/img/structure/B5679667.png)
2-methyl-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-1H-benzimidazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to "2-methyl-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-1H-benzimidazole-5-carboxamide" often involves complex organic synthesis strategies. A relevant example can be found in the synthesis of benzimidazole carboxamide derivatives, where key steps might include condensation/cyclization reactions, and the introduction of specific functional groups such as isoxazole and tetrahydrofuran rings to achieve the desired molecular framework (Tapia et al., 1999).
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives, including those with isoxazole and tetrahydrofuran moieties, is characterized by a complex arrangement of rings that confer unique chemical properties to the molecule. The planarity or non-planarity of these rings, as well as their substituents, play a critical role in the compound's interaction with biological targets (Martins et al., 2002).
Chemical Reactions and Properties
The chemical reactivity of "2-methyl-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-1H-benzimidazole-5-carboxamide" can be influenced by the presence of the benzimidazole core, isoxazole, and tetrahydrofuran rings. These structural elements may participate in various chemical reactions, such as nucleophilic substitutions, electrophilic additions, and ring-opening reactions, depending on the reaction conditions and the presence of reactive functional groups (Penning et al., 2009).
Physical Properties Analysis
The physical properties of this compound, such as solubility, melting point, and crystallinity, are determined by its molecular structure. The arrangement of rings and the nature of substituents can significantly affect these properties, influencing the compound's behavior in different solvents and its suitability for various pharmaceutical formulations (Soselia et al., 2020).
Chemical Properties Analysis
The chemical properties, including acidity, basicity, and reactivity towards specific reagents, are crucial for understanding the compound's behavior in biological systems and its interaction with biological targets. The benzimidazole core, in particular, is known for its ability to engage in hydrogen bonding and π-π interactions, which could be critical for its biological activity (Im et al., 2019).
properties
IUPAC Name |
2-methyl-N-[(3R,4S)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]oxolan-3-yl]-3H-benzimidazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O3/c1-10-5-14(25-22-10)6-13-8-24-9-17(13)21-18(23)12-3-4-15-16(7-12)20-11(2)19-15/h3-5,7,13,17H,6,8-9H2,1-2H3,(H,19,20)(H,21,23)/t13-,17+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBZOIGSWTIAJSY-DYVFJYSZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)CC2COCC2NC(=O)C3=CC4=C(C=C3)N=C(N4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NOC(=C1)C[C@@H]2COC[C@@H]2NC(=O)C3=CC4=C(C=C3)N=C(N4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N-[(3R,4S)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]oxolan-3-yl]-3H-benzimidazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.